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Compound of Interest

Compound Name: Melanocin B

Cat. No.: B1249334

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melanocin B is a naturally occurring formamide compound isolated from the fungus
Eupenicillium shearii.[1][2][3][4][5] While initially investigated for its potential as a melanin
synthesis inhibitor, it was found to be inactive in this regard.[6] However, subsequent studies
have revealed that Melanocin B possesses notable antioxidant properties. This technical guide
provides a comprehensive overview of the known physical and chemical characteristics of
Melanocin B, detailed experimental protocols for its isolation and analysis, and a discussion of
potential signaling pathways related to its antioxidant activity.

Physical and Chemical Properties

The physical and chemical properties of Melanocin B have been characterized primarily
through spectroscopic and analytical techniques. A summary of these properties is presented in

the table below.
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Property Value Reference
Molecular Formula C17H15NOe [1]
Molecular Weight 329.30 g/mol [1]
Appearance Dark brown powder [1]

Readily soluble in DMSO and

Solubility MeOH; Insoluble in CHCIs and [1]
H20

UV-Vis Absorption (Amax) 253 nm, 341 nm (in MeOH) [1]

Infrared (IR) Spectroscopy 3447 (hydroxyl groups), 1695 o

(KBr, cm™1) (carbonyl groups)

1H NMR (600 MHz, CDs0OD, & See original research for

ppm) detailed assignments.

[1]

13C NMR (150 MHz, CDs0OD, &8  See original research for

ppm) detailed assignments.

[1]

CAS Number 670274-37-0

Experimental Protocols

The following sections detail the methodologies employed in the isolation, purification, and
characterization of Melanocin B, as well as the assays used to determine its antioxidant
activity.

Fermentation and Isolation of Melanocin B from
Eupenicillium shearii

Melanocin B is produced by the fungal strain Eupenicillium shearii F80965. The following
workflow outlines the general steps for its fermentation and isolation.[1][2][3][4][5]
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Fermentation

Inoculation of E. shearii F80965

l

Incubation in appropriate medium

l

Fermentation for a specified duration

Extrdction

Separation of mycelium and broth

oy

Extraction of mycelium with acetone Extraction of broth with ethyl acetate

Purification

Silica gel column chromatography [«

i

Sephadex LH-20 column chromatography

i

Preparative HPLC

i

Isolation of pure Melanocin B

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Prepare methanolic solution of DPPH Prepare various concentrations of Melanocin B

: '

Mix Melanocin B solution with DPPH solution

'

Incubate in the dark at room temperature

'

Measure absorbance at ~517 nm

'

Calculate percentage of radical scavenging activity
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Cytoplasm

Oxidative Stress

(e.g., Free Radicals)

induces dissociation

Prepare reaction mixture (e.g., NBT, NADH, PMS)

'

Add various concentrations of Melanocin B

'

Initiate reaction (e.g., add PMS)

'

Incubate at room temperature

l Antioxidant Response Element (ARE)

Measure absorbance at ~560 nm

activates transcription

l Expression of Antioxidant Genes
(e.g., HO-1, NQO1)

Calculate percentage of superoxide radical inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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